Cas no 2877654-02-7 (N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine)

N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine is a heterocyclic compound featuring a pyridazine core substituted with a dimethylamino group and a piperazine-linked 5-methylthiazole moiety. This structure imparts unique physicochemical properties, including enhanced solubility and stability, making it suitable for pharmaceutical and agrochemical applications. The presence of both electron-donating (dimethylamino) and electron-withdrawing (thiazole) groups facilitates diverse reactivity, enabling its use as a versatile intermediate in medicinal chemistry. Its well-defined synthetic pathway ensures high purity and reproducibility, while the modular design allows for further functionalization. The compound's balanced lipophilicity and hydrogen-bonding capacity contribute to its potential in drug discovery, particularly for targeting CNS and metabolic disorders.
N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine structure
2877654-02-7 structure
Product Name:N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
CAS No:2877654-02-7
MF:C14H20N6S
MW:304.413800239563
CID:5319433
PubChem ID:165432280
Update Time:2025-10-18

N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-6-[4-(5-methyl-2-thiazolyl)-1-piperazinyl]-3-pyridazinamine
    • N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
    • AKOS040873265
    • F6790-0805
    • 2877654-02-7
    • Inchi: 1S/C14H20N6S/c1-11-10-15-14(21-11)20-8-6-19(7-9-20)13-5-4-12(16-17-13)18(2)3/h4-5,10H,6-9H2,1-3H3
    • InChI Key: JXXABWZFPKRRHT-UHFFFAOYSA-N
    • SMILES: S1C(C)=CN=C1N1CCN(C2=CC=C(N(C)C)N=N2)CC1

Computed Properties

  • Exact Mass: 304.14701584g/mol
  • Monoisotopic Mass: 304.14701584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 76.6Ų

Experimental Properties

  • Density: 1.266±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 556.2±60.0 °C(Predicted)
  • pka: 8.73±0.10(Predicted)

N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6790-0805-2μmol
N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
2877654-02-7
2μmol
$85.5 2023-09-07
Life Chemicals
F6790-0805-5μmol
N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
2877654-02-7
5μmol
$94.5 2023-09-07
Life Chemicals
F6790-0805-10μmol
N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
2877654-02-7
10μmol
$103.5 2023-09-07
Life Chemicals
F6790-0805-20μmol
N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
2877654-02-7
20μmol
$118.5 2023-09-07
Life Chemicals
F6790-0805-1mg
N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
2877654-02-7
1mg
$81.0 2023-09-07
Life Chemicals
F6790-0805-2mg
N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
2877654-02-7
2mg
$88.5 2023-09-07
Life Chemicals
F6790-0805-3mg
N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
2877654-02-7
3mg
$94.5 2023-09-07
Life Chemicals
F6790-0805-4mg
N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
2877654-02-7
4mg
$99.0 2023-09-07
Life Chemicals
F6790-0805-5mg
N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
2877654-02-7
5mg
$103.5 2023-09-07
Life Chemicals
F6790-0805-10mg
N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine
2877654-02-7
10mg
$118.5 2023-09-07

N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine Related Literature

Additional information on N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine

Research Brief on N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine (CAS: 2877654-02-7)

The compound N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine (CAS: 2877654-02-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine-thiazole-piperazine scaffold, exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its potential as a selective ligand for various neurotransmitter receptors, with implications for the treatment of neurological and psychiatric disorders.

Recent investigations into the pharmacological profile of 2877654-02-7 have revealed its high affinity for serotonin (5-HT) and dopamine (D2) receptors, making it a candidate for further development in the treatment of conditions such as schizophrenia, depression, and Parkinson's disease. In vitro studies demonstrated that the compound acts as a potent antagonist at 5-HT2A and D2 receptors, with IC50 values in the nanomolar range. These findings suggest that 2877654-02-7 could serve as a lead compound for the development of novel antipsychotic agents with improved efficacy and reduced side effects compared to existing therapeutics.

The synthesis and structure-activity relationship (SAR) of 2877654-02-7 have also been explored in recent literature. Researchers have optimized the synthetic route to achieve higher yields and purity, which is critical for scaling up production for preclinical and clinical studies. Key modifications to the pyridazine and thiazole moieties have been investigated to enhance binding affinity and selectivity. For instance, substitution at the 5-position of the thiazole ring has been shown to significantly influence receptor binding profiles, with the methyl group (as in 2877654-02-7) providing an optimal balance between potency and metabolic stability.

In vivo studies have further validated the therapeutic potential of 2877654-02-7. Animal models of CNS disorders treated with the compound exhibited significant improvements in behavioral and cognitive outcomes, with minimal off-target effects. Notably, the compound demonstrated favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration, which are essential for CNS-targeted drugs. These results underscore the translational potential of 2877654-02-7 and warrant further investigation in clinical settings.

Despite these promising findings, challenges remain in the development of 2877654-02-7 as a therapeutic agent. Issues such as long-term safety, potential drug-drug interactions, and the need for formulation optimization must be addressed in subsequent studies. Additionally, the exact mechanism of action and downstream signaling pathways influenced by the compound require further elucidation to fully understand its therapeutic effects and potential side effects.

In conclusion, N,N-dimethyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-amine (2877654-02-7) represents a promising candidate for the development of novel CNS therapeutics. Its unique chemical structure, combined with potent receptor modulation and favorable pharmacokinetic properties, positions it as a valuable lead compound for further research. Continued efforts in SAR optimization, preclinical testing, and mechanistic studies will be crucial to advancing this compound toward clinical application.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen